Cas no 1354001-29-8 ((S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide
• CAS No: 1354001-29-8
• MF: C₁₄H₂₁FN₂O
• MW: 252.327747106552
• CID: 2159166
• Update Time: 2025-05-24

(S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-ethyl-n-(2-fluoro-benzyl)-3-methyl-butyramide
• (S)-2-Amino-N-ethyl-N-(2-fluorobenzyl)-3-methylbutanamide
• AM95696
• (S)-2-Amino-N-ethyl-N-(2-fluorobenzyl)-3-methylbutyramide
• (S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide

• Inchi： 1S/C14H21FN2O/c1-4-17(14(18)13(16)10(2)3)9-11-7-5-6-8-12(11)15/h5-8,10,13H,4,9,16H2,1-3H3/t13-/m0/s1
• InChI Key： MTRTUDPKTKCABK-ZDUSSCGKSA-N
• SMILES： FC1C=CC=CC=1CN(CC)C([C@H](C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide

Comprehensive Overview of (S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide (CAS No. 1354001-29-8)

(S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide, with the CAS number 1354001-29-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amide derivative features a unique structural framework, combining an ethyl group, a fluorobenzyl moiety, and a branched amino acid backbone. Its stereospecific (S)-configuration is critical for its biological activity, making it a subject of interest in drug discovery and medicinal chemistry.

The compound's fluorinated aromatic ring enhances its metabolic stability and binding affinity, while the tertiary amide linkage contributes to its solubility and pharmacokinetic properties. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. Recent studies have explored its role as a modulator of neurotransmitter receptors, aligning with the growing demand for novel neuroactive compounds in treating neurological disorders.

In the context of green chemistry trends, synthetic routes for (S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide have been optimized to minimize hazardous byproducts. The use of asymmetric catalysis and enantioselective synthesis techniques has improved yield and purity, addressing industry concerns about sustainable production. This aligns with frequent search queries like "eco-friendly synthesis of fluorinated amides" and "chiral compound scalability."

Analytical characterization of this compound typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to verify its stereochemical purity—a topic frequently searched by quality control professionals. Its crystalline form stability under various humidity conditions has also been investigated, responding to common questions about "API polymorph screening."

From a commercial perspective, CAS 1354001-29-8 is often referenced in patents related to GPCR-targeted drugs and allosteric modulators. The pharmaceutical industry's shift toward precision medicine has increased demand for such structurally nuanced compounds, as evidenced by search trends for "next-generation small molecule therapeutics." Its logP value and hydrogen bonding capacity make it a valuable scaffold in structure-activity relationship (SAR) studies.

Ongoing research examines the compound's potential in pain management formulations and cognitive enhancement, areas with high public interest. Its fluorine atom's role in enhancing bioavailability continues to be a hot topic in medicinal chemistry forums, matching frequent searches for "fluorine in drug design." Safety profiling indicates favorable in vitro toxicity parameters, though comprehensive ADME studies remain ongoing.

The synthesis of (S)-2-Amino-N-ethyl-N-(2-fluoro-benzyl)-3-methyl-butyramide typically begins with L-valine derivatives, followed by sequential N-alkylation steps—a process detailed in recent publications addressing the search term "multi-step amide coupling strategies." Process chemists have developed continuous flow methods to improve reproducibility, reflecting industry automation trends.

In formulation development, the compound's hygroscopicity profile and compatibility with common excipients have been characterized, providing practical answers to queries about "solid dosage form challenges." Its melting point range (typically 148-152°C) and solubility in organic solvents are well-documented, assisting researchers in experimental design.

As the pharmaceutical industry increasingly focuses on targeted drug delivery, the 2-fluoro-benzyl group in this compound has shown promise for ligand-directed therapeutics. This correlates with rising searches for "molecular recognition elements" and "selective binding motifs." Computational chemistry studies have modeled its conformational flexibility, contributing to discussions about "drug-like property prediction."

Quality standards for CAS 1354001-29-8 require rigorous enantiomeric excess verification (>99% ee), addressing regulatory concerns about "chiral impurity control." Stability studies under ICH guidelines have established recommended storage conditions (-20°C under nitrogen), answering frequent logistical questions about "compound shelf life."